Cas no 1261496-97-2 (2-Cyano-5-(3-trifluoromethylphenyl)phenol)

2-Cyano-5-(3-trifluoromethylphenyl)phenol is a fluorinated phenolic compound featuring a cyano group and a trifluoromethylphenyl substituent. Its unique structure imparts advantageous properties, including enhanced stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the electron-withdrawing cyano and trifluoromethyl groups contributes to its utility in cross-coupling reactions and as a building block for bioactive molecules. The compound's solubility in organic solvents facilitates its use in diverse synthetic applications. Its structural motifs are particularly relevant in the development of compounds with potential antimicrobial or pesticidal activity.
2-Cyano-5-(3-trifluoromethylphenyl)phenol structure
1261496-97-2 structure
Product Name:2-Cyano-5-(3-trifluoromethylphenyl)phenol
CAS No:1261496-97-2
MF:C14H8F3NO
MW:263.21463394165
MDL:MFCD18314448
CID:2621743
PubChem ID:53220123
Update Time:2025-10-10

2-Cyano-5-(3-trifluoromethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • DTXSID50684894
    • 2-CYANO-5-(3-TRIFLUOROMETHYLPHENYL)PHENOL
    • MFCD18314448
    • 1261496-97-2
    • 2-Cyano-5-(3-trifluoromethylphenyl)phenol, 95%
    • 3-Hydroxy-3'-(trifluoromethyl)[1,1'-biphenyl]-4-carbonitrile
    • 2-Cyano-5-(3-trifluoromethylphenyl)phenol
    • MDL： MFCD18314448
    • Inchi： 1S/C14H8F3NO/c15-14(16,17)12-3-1-2-9(6-12)10-4-5-11(8-18)13(19)7-10/h1-7,19H
    • InChI Key： PDGIESLWMKKUNA-UHFFFAOYSA-N
    • SMILES： FC(C1=CC=CC(=C1)C1C=CC(C#N)=C(C=1)O)(F)F

Computed Properties

  • Exact Mass: 263.05579836Da
  • Monoisotopic Mass: 263.05579836Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 44Ų

2-Cyano-5-(3-trifluoromethylphenyl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011010952-250mg
3-Hydroxy-3'-(trifluoromethyl)biphenyl-4-carbonitrile
 1261496-97-2 97%
250mg
 $480.00 2023-09-03
Alichem
A011010952-500mg
3-Hydroxy-3'-(trifluoromethyl)biphenyl-4-carbonitrile
 1261496-97-2 97%
500mg
 $782.40 2023-09-03
Alichem
A011010952-1g
3-Hydroxy-3'-(trifluoromethyl)biphenyl-4-carbonitrile
 1261496-97-2 97%
1g
 $1460.20 2023-09-03
abcr
AB320491-5 g
2-Cyano-5-(3-trifluoromethylphenyl)phenol, 95%; .
 1261496-97-2 95%
5g
 €1,159.00 2022-08-31
abcr
AB320491-5g
2-Cyano-5-(3-trifluoromethylphenyl)phenol, 95%; .
 1261496-97-2 95%
5g
 €1159.00 2025-04-21

2-Cyano-5-(3-trifluoromethylphenyl)phenol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1261496-97-2)
Order Number:A1112233
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 21:01
Price ($):687.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1261496-97-2)
A1112233
Purity:99%
Quantity:5g
Price ($):687.0
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